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Compound of Interest

Compound Name: ATN-161 trifluoroacetate salt

Cat. No.: B605673 Get Quote

For immediate reference, ATN-161 trifluoroacetate salt is classified as not a hazardous

substance or mixture according to its Safety Data Sheet (SDS).[1] Therefore, its disposal

should follow standard laboratory procedures for non-hazardous chemical waste, in strict

accordance with local and institutional regulations. This guide provides essential safety and

logistical information for the proper disposal of ATN-161 trifluoroacetate salt in a research

environment.

Immediate Safety and Handling
Before disposal, ensure that all personnel handling ATN-161 trifluoroacetate salt adhere to

the following safety precautions:

Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety

glasses, chemical-resistant gloves, and a lab coat.

Ventilation: Handle the compound in a well-ventilated area to minimize the potential for

inhalation of any dust or aerosolized particles.

Avoid Contact: Prevent direct contact with skin, eyes, and mucous membranes. In case of

accidental contact, flush the affected area with copious amounts of water and seek medical

advice if irritation persists.[1]

Spill Management: In the event of a spill, isolate the area and absorb the material with an

inert, non-combustible absorbent (e.g., sand, vermiculite). Collect the absorbed material into
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a suitable, labeled container for disposal.

Disposal Procedures
The appropriate disposal method for ATN-161 trifluoroacetate salt depends on its form (pure

solid, in solution, or as contaminated material).

Unused or Expired Solid Compound
Consult EHS: Always consult your institution's Environmental Health & Safety (EHS)

department for specific guidance on non-hazardous chemical waste disposal. Regulations

can vary significantly between jurisdictions.

Waste Labeling: Ensure the container is clearly labeled with the full chemical name: "ATN-
161 trifluoroacetate salt."

Waste Stream: Dispose of the solid waste through your institution's designated non-

hazardous chemical waste stream. Do not mix with hazardous waste.

Container: The original container is preferred for disposal. Ensure it is securely sealed.

Aqueous Solutions
Assess Concentration and Volume: The disposal of aqueous solutions of ATN-161
trifluoroacetate salt is dependent on the concentration and total volume.

EHS Approval for Drain Disposal: For very dilute, small-volume aqueous solutions, drain

disposal with copious amounts of running water may be permissible. However, this requires

prior approval from your institution's EHS department. Unauthorized drain disposal can lead

to regulatory non-compliance.

Aqueous Waste Collection: If drain disposal is not approved, or for larger volumes and more

concentrated solutions, collect the waste in a designated, labeled aqueous waste container.

This container should be managed through your institution's chemical waste program.

Solutions in Organic Solvents
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Hazardous Waste: If ATN-161 trifluoroacetate salt is dissolved in a hazardous organic

solvent (e.g., DMSO, methanol), the entire solution must be treated as hazardous waste.

Waste Collection: Collect the solution in a designated, properly labeled hazardous waste

container that specifies all chemical components.

Disposal Route: Dispose of the container through your institution's hazardous waste

management service.

Contaminated Materials
Non-Hazardous Contamination: Materials such as pipette tips, tubes, and gloves that are

contaminated solely with ATN-161 trifluoroacetate salt should be disposed of in the regular

solid laboratory waste stream, unless institutional policy dictates otherwise.

Hazardous Contamination: If these materials are also contaminated with other hazardous

substances (e.g., organic solvents, other hazardous chemicals), they must be disposed of as

hazardous solid waste.

Summary of Key Data
Parameter Value Source

Chemical Name ATN-161 trifluoroacetate salt MedChemExpress

CAS Number 904763-27-5 [1]

Molecular Formula C25H36F3N9O10S [1]

Molecular Weight 711.67 g/mol [1]

Hazard Classification
Not a hazardous substance or

mixture
[1]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of ATN-161
trifluoroacetate salt.
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Identify ATN-161 Waste Form

Solid (Unused/Expired) Solution Contaminated Material

Dispose as Non-Hazardous
Solid Chemical Waste Is the solvent hazardous? Contaminated with

Hazardous Material?

EHS Approval for
Drain Disposal?

No (Aqueous)

Dispose as Hazardous
Chemical Waste

Yes

Drain Disposal with
Copious Water

Yes

Collect for Aqueous
Waste Stream

No

Yes

Dispose as Solid
Laboratory Waste

No

Click to download full resolution via product page

Caption: Decision workflow for the disposal of ATN-161 trifluoroacetate salt.

This document is intended as a guide. Always prioritize and adhere to the specific disposal

protocols established by your institution's Environmental Health & Safety department. Proper

chemical waste management is essential for a safe and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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